Cas no 1333919-17-7 (3-methanesulfonylthiomorpholine)

• Product Name: 3-methanesulfonylthiomorpholine
• CAS No: 1333919-17-7
• MF: C₅H₁₁NO₂S₂
• MW: 181.276338815689
• MDL: MFCD19982540
• CID: 4588890
• PubChem ID: 23534327
• Update Time: 2024-03-01

3-methanesulfonylthiomorpholine Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonylthiomorpholine

• MDL： MFCD19982540
• Inchi： 1S/C5H11NO2S2/c1-10(7,8)5-4-9-3-2-6-5/h5-6H,2-4H2,1H3
• InChI Key： NOEXJNUNMIQCHN-UHFFFAOYSA-N
• SMILES： N1CCSCC1S(C)(=O)=O

Computed Properties

• Exact Mass: 181.02312094g/mol
• Monoisotopic Mass: 181.02312094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines